Cas no 1846570-40-8 (Chembl4208004)
Chembl4208004 Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-2-(5-methylfuran-2-yl)-N-((1-methylpiperidin-4-yl)methyl)-7-(3-(pyrrolidin-1-yl)propoxy)quinolin-4-amine
- BDBM50457746
- 6-methoxy-2-(5-methyl-2-furyl)-N-[(1-methyl-4-piperidyl)methyl]-7-(3-pyrrolidin-1-ylpropoxy)quinolin-4-amine
- Chembl4208004
- CM-579
- 4-Quinolinamine, 6-methoxy-2-(5-methyl-2-furanyl)-N-[(1-methyl-4-piperidinyl)methyl]-7-[3-(1-pyrrolidinyl)propoxy]-
- HY-117421
- EX-A3704
- 6-methoxy-2-(5-methylfuran-2-yl)-N-[(1-methylpiperidin-4-yl)methyl]-7-[3-(pyrrolidin-1-yl)propoxy]quinolin-4-amine
- SCHEMBL17379977
- CS-0065938
- 1846570-40-8
- DA-62416
- DTXSID501107333
- 6-methoxy-2-(5-methylfuran-2-yl)-N-[(1-methylpiperidin-4-yl)methyl]-7-(3-pyrrolidin-1-ylpropoxy)quinolin-4-amine
- AKOS040732836
- TS-07744
- 6-Methoxy-2-(5-methyl-2-furanyl)-N-[(1-methyl-4-piperidinyl)methyl]-7-[3-(1-pyrrolidinyl)propoxy]-4-quinolinamine
-
- Inchi: 1S/C29H40N4O3/c1-21-7-8-27(36-21)26-18-24(30-20-22-9-14-32(2)15-10-22)23-17-28(34-3)29(19-25(23)31-26)35-16-6-13-33-11-4-5-12-33/h7-8,17-19,22H,4-6,9-16,20H2,1-3H3,(H,30,31)
- InChI Key: VMMRDFLDWHFNOX-UHFFFAOYSA-N
- SMILES: O(C1C(=CC2C(C=1)=NC(C1=CC=C(C)O1)=CC=2NCC1CCN(C)CC1)OC)CCCN1CCCC1
Computed Properties
- Exact Mass: 492.31004115g/mol
- Monoisotopic Mass: 492.31004115g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 654
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 63
Chembl4208004 Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Chembl4208004 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C881075-5mg |
CM-579 |
1846570-40-8 | 98% | 5mg |
¥2,565.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C881075-10mg |
CM-579 |
1846570-40-8 | 98% | 10mg |
¥4,001.40 | 2022-09-02 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50882-5mg |
CM-579 |
1846570-40-8 | 98% | 5mg |
¥2228.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50882-10mg |
CM-579 |
1846570-40-8 | 98% | 10mg |
¥3476.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50882-50mg |
CM-579 |
1846570-40-8 | 98% | 50mg |
¥9807.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce50882-100mg |
CM-579 |
1846570-40-8 | 98% | 100mg |
¥13374.00 | 2023-09-07 | |
| Ambeed | A1148854-10mg |
6-Methoxy-2-(5-methylfuran-2-yl)-N-((1-methylpiperidin-4-yl)methyl)-7-(3-(pyrrolidin-1-yl)propoxy)quinolin-4-amine |
1846570-40-8 | 98% | 10mg |
$415.0 | 2025-03-01 |
Chembl4208004 Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Chembl4208004
Recent Advances in the Study of 1846570-40-8 and Chembl4208004: Implications for Drug Discovery
The compound 1846570-40-8, also known by its product name Chembl4208004, has recently emerged as a focal point in chemical biology and pharmaceutical research. This small molecule has demonstrated significant potential in modulating specific biological pathways, making it a promising candidate for therapeutic development. Recent studies have explored its mechanism of action, pharmacokinetic properties, and potential applications in treating various diseases, including cancer and inflammatory disorders.
One of the key findings from recent research is the compound's ability to selectively inhibit certain enzymatic activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that 1846570-40-8 acts as a potent and selective inhibitor of a specific kinase involved in cell proliferation pathways. This discovery has opened new avenues for targeted cancer therapies, particularly in cases where traditional treatments have shown limited efficacy.
Structural analysis of 1846570-40-8 has provided valuable insights into its binding characteristics. X-ray crystallography studies have demonstrated how the compound interacts with its target protein at the molecular level, revealing key binding motifs that contribute to its high affinity and specificity. These structural insights are currently being leveraged to design next-generation derivatives with improved pharmacological properties.
In preclinical models, Chembl4208004 has shown promising results in reducing tumor growth and metastasis. A recent animal study demonstrated significant tumor regression in xenograft models when the compound was administered in combination with standard chemotherapy agents. These findings suggest potential for combination therapy approaches in clinical settings.
Beyond oncology applications, emerging research indicates that 1846570-40-8 may have utility in treating inflammatory and autoimmune conditions. Preliminary data from in vitro studies show that the compound can modulate immune cell activation and cytokine production, suggesting potential applications in diseases characterized by excessive inflammation.
Despite these promising findings, challenges remain in the development of 1846570-40-8 as a therapeutic agent. Current research is focusing on optimizing its pharmacokinetic profile, particularly its oral bioavailability and metabolic stability. Several research groups are working on structural modifications to address these limitations while maintaining the compound's target specificity.
The growing body of research on 1846570-40-8 and Chembl4208004 underscores the importance of this compound in modern drug discovery. As investigations continue, this molecule may serve as both a valuable research tool for understanding disease mechanisms and a lead compound for developing novel therapeutics. Future studies will likely focus on advancing the most promising derivatives through preclinical development and into clinical trials.
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